Cas no 1624260-77-0 (Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate)

• Product Name: Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate
• CAS No: 1624260-77-0
• MF: C₁₁H₈ClNaO₄S
• MW: 294.686592102051
• MDL: MFCD20527378
• CID: 4727498
• Update Time: 2025-06-11

Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 5-chloro-6-methoxynaphthalene-2-sulfonate
• AK159301
• ST24049261
• Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate

• MDL： MFCD20527378
• Inchi： 1S/C11H9ClO4S.Na/c1-16-10-5-2-7-6-8(17(13,14)15)3-4-9(7)11(10)12;/h2-6H,1H3,(H,13,14,15);/q;+1/p-1
• InChI Key： VFKBRVHGWJJGAJ-UHFFFAOYSA-M
• SMILES： ClC1=C(C=CC2C=C(C=CC=21)S(=O)(=O)[O-])OC.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 370
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate

Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate: A Comprehensive Overview

Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate, also known by its CAS number 1624260-77-0, is a versatile compound with significant applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and is characterized by its sulfonate group and substituents at specific positions on the naphthalene ring system. The presence of chlorine and methoxy groups at positions 5 and 6, respectively, imparts unique chemical properties that make it valuable for diverse applications.

The structure of Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate consists of a naphthalene core with a sulfonic acid group at position 2, which is deprotonated to form the sodium salt. The chlorine atom at position 5 contributes to the compound's electronic properties, while the methoxy group at position 6 introduces steric hindrance and enhances solubility in polar solvents. These structural features make the compound highly soluble in water and compatible with a wide range of chemical reactions.

Recent studies have highlighted the potential of Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate as a precursor for synthesizing advanced materials, such as conductive polymers and organic semiconductors. Researchers have demonstrated that the compound can be used to prepare naphthalene-based polymers with improved electrical conductivity and thermal stability. These materials hold promise for applications in flexible electronics, sensors, and energy storage devices.

In the pharmaceutical industry, Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate has been explored as a building block for drug development. Its sulfonate group facilitates bioisosteric replacements, enabling the creation of molecules with enhanced pharmacokinetic properties. For instance, derivatives of this compound have been investigated as potential inhibitors of certain enzymes involved in metabolic disorders.

The environmental chemistry community has also taken interest in Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate due to its role in the degradation pathways of naphthalene derivatives. Studies have shown that the compound can act as an intermediate in the breakdown of complex aromatic compounds under environmental conditions, providing insights into pollution control strategies.

From a synthetic perspective, Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate is typically prepared through nucleophilic substitution or electrophilic aromatic substitution reactions. The choice of synthesis method depends on the starting materials and desired product purity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing waste.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are widely used to confirm the structure and purity of Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate. These methods provide detailed information about the compound's molecular geometry, functional groups, and crystalline properties.

The unique combination of chemical properties exhibited by Sodium 5-chloro-6-methoxynaphthalene-2-sulfonate makes it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific knowledge is expected to grow significantly.